DNA repair protein RAD50 (1281-1289)
Description
DNA repair protein RAD50
Scientific Research Applications
DNA Damage Repair and Cancer Susceptibility
RAD50 is part of a highly conserved complex crucial in recognizing, signaling, and repairing DNA double-strand breaks. Studies have explored the role of RAD50 in familial breast cancer predisposition. A truncating mutation in the RAD50 gene, 687delT, was identified in Finnish breast cancer families. However, the contribution of RAD50 mutations to familial breast cancer is minimal, suggesting only a minor role in predisposing to familial breast cancer in the UK and Finland (Tommiska et al., 2006). Furthermore, RAD50 germline mutations are associated with unfavorable survival in BRCA1/2-negative breast cancer patients, indicating that while these mutations do not increase breast cancer risk, they are linked to poor survival outcomes (Fan et al., 2018).
Prognostic Implications in Prostate Cancer
Rad50 expression levels have prognostic implications in prostate cancer. Elevated Rad50 expression in prostate cancer tissues is significantly associated with unfavorable disease-free survival and overall survival. Rad50 may act as an oncoprotein and guide molecular diagnosis and individual therapeutic strategies for progressive prostate cancer patients (Xu et al., 2019).
Role in DNA Repair Efficiency and Cell Cycle Control
ATM protein-dependent phosphorylation of Rad50 plays a crucial role in regulating DNA repair and cell cycle control. Phosphorylation of Rad50 is essential for specific ATM-dependent downstream signaling for DNA repair and cell cycle checkpoint control, maintaining genome integrity (Gatei et al., 2011).
Prognostic Biomarker in Rectal Cancer
Low RAD50 expression in postoperative samples of rectal cancer patients is associated with worse disease-free survival and overall survival, particularly in early-stage/low-grade tumors. This suggests the potential of RAD50 expression as a prognostic biomarker for long-term survival and assessment in early-stage and low-grade rectal cancer (Ho et al., 2017).
properties
sequence |
EYVEKFYRI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
DNA repair protein RAD50 (1281-1289) |
Origin of Product |
United States |
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